Cas no 90287-69-7 (Phenol, 3-[(hexahydro-1H-azepin-1-yl)methyl]-)

• Product Name: Phenol, 3-[(hexahydro-1H-azepin-1-yl)methyl]-
• CAS No: 90287-69-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 790032
• PubChem ID: 13364667
• Update Time: 2025-04-19

Phenol, 3-[(hexahydro-1H-azepin-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-(azepan-1-ylmethyl)phenol
• Phenol, 3-[(hexahydro-1H-azepin-1-yl)methyl]-
• 3-[(Azepan-1-yl)methyl]phenol
• AKOS017548825
• 3-Azepan-1-ylmethyl-phenol
• SCHEMBL10370403
• 90287-69-7
• DTXSID50538363

• Inchi： 1S/C13H19NO/c15-13-7-5-6-12(10-13)11-14-8-3-1-2-4-9-14/h5-7,10,15H,1-4,8-9,11H2
• InChI Key： UVWCUQMHJZAVFL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CN1CCCCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų